Cas no 1330265-93-4 (α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester)
α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester
- alpha,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester
- Ethyl 2-acetyloxy-2-[4-acetyloxy-3-(trideuteriomethoxy)phenyl]acetate
-
- Inchi: 1S/C15H18O7/c1-5-20-15(18)14(22-10(3)17)11-6-7-12(21-9(2)16)13(8-11)19-4/h6-8,14H,5H2,1-4H3/i4D3
- InChI Key: MYSPBIJSPHHIPX-GKOSEXJESA-N
- SMILES: O(C(C)=O)C(C(=O)OCC)C1C=CC(=C(C=1)OC([2H])([2H])[2H])OC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 407
- Topological Polar Surface Area: 88.1
α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D414802-5mg |
α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester |
1330265-93-4 | 5mg |
$190.00 | 2023-05-18 | ||
| TRC | D414802-50mg |
α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester |
1330265-93-4 | 50mg |
$1487.00 | 2023-05-18 |
α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester
Research Briefing on α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester (CAS: 1330265-93-4)
The compound α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester (CAS: 1330265-93-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated derivative of vanillylmandelic acid (VMA) is primarily utilized as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantitative analysis of catecholamine metabolites. Its stable isotope labeling ensures high precision and accuracy in clinical diagnostics and metabolomic studies, particularly in the assessment of neuroendocrine tumors and pheochromocytoma.
Recent studies have highlighted the critical role of α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester in improving the sensitivity and specificity of biomarker assays. A 2023 publication in the Journal of Chromatography B demonstrated its application in a validated LC-MS/MS method for simultaneous quantification of VMA and homovanillic acid (HVA) in human urine. The method achieved a lower limit of quantification (LLOQ) of 0.5 ng/mL, underscoring the compound's utility in high-throughput clinical settings. The deuterium-labeled ester exhibited minimal matrix effects and excellent stability under various storage conditions, making it a robust choice for long-term studies.
In addition to its diagnostic applications, α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester has been explored in pharmacokinetic research. A preclinical study published in Drug Metabolism and Disposition (2024) utilized this compound to investigate the metabolic pathways of VMA in rodent models. The study revealed novel insights into the esterase-mediated hydrolysis of acetylated VMA derivatives, suggesting potential implications for drug design targeting catecholamine metabolism disorders. The deuterated analog provided unambiguous tracking of metabolite distribution, overcoming limitations associated with endogenous interference.
Synthetic advancements have also been reported for CAS 1330265-93-4. A recent patent (WO2023/154672) describes an optimized four-step synthesis route with a 78% overall yield, employing deuterium exchange at the benzylic position under mild acidic conditions. This innovation addresses previous challenges in isotopic purity (>99.5% d3 enrichment achieved) and scalability, paving the way for cost-effective production of this reference material. The patent also highlights the compound's enhanced solubility in organic solvents compared to its non-acetylated counterpart, facilitating its use in diverse analytical workflows.
Emerging applications in neurochemical research have further expanded the compound's relevance. A 2024 study in ACS Chemical Neuroscience employed α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester as a probe to investigate blood-brain barrier transport mechanisms of catecholamine metabolites. The acetylated form demonstrated superior permeability in in vitro models, suggesting its potential as a lead compound for developing brain-penetrant diagnostic agents. These findings open new avenues for understanding the role of VMA in neurological disorders and developing targeted therapeutic strategies.
Quality control aspects of this reference material have been rigorously addressed in recent literature. The 2024 edition of the European Pharmacopoeia includes new monographs specifying chromatographic purity (>98%) and isotopic abundance requirements for deuterated VMA derivatives. Concurrently, collaborative studies by reference material producers have established standardized protocols for stability testing, confirming the compound's integrity for at least 36 months when stored at -20°C in amber vials under inert atmosphere.
In conclusion, α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester (1330265-93-4) represents a versatile tool advancing both diagnostic and research applications in chemical biology. Its evolving role from a simple internal standard to a probe for metabolic studies reflects the compound's growing importance in precision medicine. Future research directions may explore its utility in multiplexed biomarker panels and as a scaffold for novel radiopharmaceuticals, given its favorable pharmacokinetic properties.
1330265-93-4 (α,4-Di-O-acetyl Vanillylmandelic Acid-d3 Ethyl Ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)